2-(2-Cyclopropylpyrimidin-4-yl)-6-phenyl-2-azaspiro[3.3]heptane

• IUPAC Name: 2-(2-cyclopropylpyrimidin-4-yl)-6-phenyl-2-azaspiro[3.3]heptane
• InChI: InChI=1S/C19H21N3/c1-2-4-14(5-3-1)16-10-19(11-16)12-22(13-19)17-8-9-20-18(21-17)15-6-7-15/h1-5,8-9,15-16H,6-7,10-13H2
• InChI Key: DLDQWQBPHSGDAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CC(=N2)N3CC4(C3)CC(C4)C5=CC=CC=C5
• Molecular Formula: C19H21N3
• Molecular Weight: 291.4 g/mol

Description

The compound “2-(2-Cyclopropylpyrimidin-4-yl)-6-phenyl-2-azaspiro[3.3]heptane” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopropyl group, which is a three-membered carbon ring. It also has a phenyl group (a six-membered carbon ring, akin to benzene), and an azaspiro[3.3]heptane moiety, which is a seven-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the cyclopropyl group, and the creation of the azaspiro[3.3]heptane structure. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely exhibit a three-dimensional structure due to the presence of the spirocyclic system. The electronic and steric properties of the molecule would be influenced by the various functional groups present.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the pyrimidine ring might undergo reactions typical of aromatic heterocycles, while the cyclopropyl group could be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and stability.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug molecule, its mechanism would depend on its specific molecular targets within the body.

Safety and Hazards

Without specific studies or data on this compound, it’s challenging to provide accurate information about its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it to minimize risk.

Future Directions

The future research directions for this compound would depend on its intended applications. If it shows promise in areas like medicinal chemistry, further studies could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.